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Compound of Interest

Compound Name: SM-2470

Cat. No.: B3055704

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in resolving
issues with the 2470 WIZARD? Automatic Gamma Counter. The information is presented in a
clear question-and-answer format to directly address specific problems encountered during
experiments, with a focus on troubleshooting high background counts.

Frequently Asked Questions (FAQs)

Q1: What are the typical background count rates for the 2470 WIZARD?2?

Al: The expected background counts for the 2470 WIZARD? can vary based on the local
laboratory environment. However, PerkinElmer provides typical performance data. These
values serve as a baseline for determining if your instrument's background is significantly
elevated.[1]

Typical Background (Counts Per Minute -

Isotope CPM)
125] 50 CPM
57Co 90 CPM

Q2: What is Instrument Performance Assessment (IPA) and how does it relate to background
counts?
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A2: Instrument Performance Assessment (IPA) is a quality control feature in the WIZARD?
software that monitors key instrument parameters.[1][2] It automatically tracks and evaluates
data, providing warnings for out-of-control conditions for nine parameters, including the
background CPM in the counting window.[1][2] Regularly reviewing IPA data can help you
proactively identify and address rising background counts.

Q3: What design features of the 2470 WIZARD? help to minimize background counts?

A3: The 2470 WIZARD? is engineered with several features to ensure low background and high
sensitivity. The detector assembly and conveyor are shielded with lead to protect against
external radiation sources.[2] Additionally, the sample racks have inherent contamination
guards, and samples are separated from the detectors by disposable, liquid-tight sample
holders to prevent contamination.[2]

Troubleshooting Guide: High Background Counts

High background counts can compromise the accuracy of your results. This guide provides a
systematic approach to identifying and resolving the root cause of elevated background
readings on your 2470 WIZARD?2.

The following diagram illustrates a logical workflow for troubleshooting high background counts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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